2-(3,5-dimethylphenoxy)-N'-(4-methoxy-3-nitrobenzylidene)acetohydrazide

• IUPAC Name: 2-(3,5-dimethylphenoxy)-N-[(E)-(4-methoxy-3-nitrophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C18H19N3O5/c1-12-6-13(2)8-15(7-12)26-11-18(22)20-19-10-14-4-5-17(25-3)16(9-14)21(23)24/h4-10H,11H2,1-3H3,(H,20,22)/b19-10+
• InChI Key: ZGXRQOUEAOVGBX-VXLYETTFSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NN=CC2=CC(=C(C=C2)OC)[N+](=O)[O-])C
• Isomeric SMILES: CC1=CC(=CC(=C1)OCC(=O)N/N=C/C2=CC(=C(C=C2)OC)[N+](=O)[O-])C
• Molecular Formula: C18H19N3O5
• Molecular Weight: 357.4 g/mol

Description

2-(3,5-dimethylphenoxy)-N'-(4-methoxy-3-nitrobenzylidene)acetohydrazide is a useful research compound. Its molecular formula is C18H19N3O5 and its molecular weight is 357.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 357.13247072 g/mol and the complexity rating of the compound is 498. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Nonlinear Optical Materials

Hydrazones, including compounds similar to 2-(3,5-dimethylphenoxy)-N'-(4-methoxy-3-nitrobenzylidene)acetohydrazide, have been synthesized and investigated for their third-order nonlinear optical properties. Studies using single-beam z-scan techniques with nanosecond laser pulses have shown that these compounds exhibit significant two-photon absorption, making them potential candidates for optical device applications such as optical limiters and switches (Naseema et al., 2010).

Antibacterial and Enzyme Inhibition

Compounds bearing the azomethine group, including those similar to the subject compound, have demonstrated notable antibacterial and anti-enzymatic activities. The synthesis of N'-substituted benzylidene-2-(2, 4-dimethylphenoxy) acetatohydrazides has shown effectiveness against various bacterial strains and in enzyme inhibition studies (Aziz‐ur‐Rehman et al., 2014).

Biological Properties of Metal Complexes

Research into metal complexes of hydrazone derivatives, including compounds structurally related to this compound, has shown a range of biological properties. These complexes have been evaluated for their in vitro antibacterial, antifungal activities, DNA cleavage capabilities, and antioxidant properties, indicating their potential in medical and biochemical applications (Zülfikaroğlu et al., 2020).

Multianalyte Detection and Imaging

A novel photochromic diarylethene bifunctional chemosensor, structurally related to the subject compound, has been synthesized for multianalyte detection and imaging, particularly for Ni2+ and Al3+ ions. This compound has demonstrated good photochromism, fluorescence enhancement, and the ability to penetrate into HeLa cells for intracellular Al3+ detection, showcasing its potential in chemical sensing and biological imaging (Wang et al., 2019).